(2-(Methylsulfonyl)isoindolin-4-yl)methanol

• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol
• IUPAC Name: (2-methylsulfonyl-1,3-dihydroisoindol-4-yl)methanol
• InChI: InChI=1S/C10H13NO3S/c1-15(13,14)11-5-8-3-2-4-9(7-12)10(8)6-11/h2-4,12H,5-7H2,1H3
• InChI Key: AMRDXLNIOLBBGU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC2=C(C1)C(=CC=C2)CO

Description

(2-(Methylsulfonyl)isoindolin-4-yl)methanol is a useful research compound. Its molecular formula is C10H13NO3S and its molecular weight is 227.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (LAH, 1 M in THF, 2 mL, 2.0 mmol) was added to solution of methyl 2-(methylsulfonyl)isoindoline-4-carboxylate in THF (15 mL). After 10 h the mixture was diluted with 5% NaOH solution and extracted with EtOAc. The combined organic extracts were dried over MgSO4 and concentrated. The residue was recrystallized from DCM to give the title compound (200 mg, 61%) as a grey solid.